N-[5-(1-azepanylsulfonyl)-1,3,4-thiadiazol-2-yl]acetamide

• IUPAC Name: N-[5-(azepan-1-ylsulfonyl)-1,3,4-thiadiazol-2-yl]acetamide
• InChI: InChI=1S/C10H16N4O3S2/c1-8(15)11-9-12-13-10(18-9)19(16,17)14-6-4-2-3-5-7-14/h2-7H2,1H3,(H,11,12,15)
• InChI Key: NHOTUIBSKUIRMO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NN=C(S1)S(=O)(=O)N2CCCCCC2
• Molecular Formula: C10H16N4O3S2
• Molecular Weight: 304.4 g/mol

Description

N-[5-(1-azepanylsulfonyl)-1,3,4-thiadiazol-2-yl]acetamide, commonly known as ATDA, is a chemical compound that has been extensively studied for its potential applications in scientific research. ATDA belongs to the class of thiadiazole compounds and has been found to possess numerous biochemical and physiological effects. In

Mechanism of Action

ATDA works by inhibiting the activity of the enzyme cyclooxygenase (COX), which is responsible for the production of prostaglandins. Prostaglandins are involved in the inflammatory response and pain signaling. By inhibiting COX, ATDA reduces inflammation and pain.
Biochemical and Physiological Effects:
ATDA has been found to possess numerous biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. It has also been found to possess anti-convulsant properties and has been shown to reduce seizures in animal models of epilepsy.

Advantages and Limitations for Lab Experiments

ATDA has numerous advantages for lab experiments. It is relatively easy to synthesize and is stable under normal laboratory conditions. It also possesses numerous biochemical and physiological effects, making it a useful tool for studying inflammation, pain, and epilepsy. However, there are also some limitations to using ATDA in lab experiments. It can be expensive to synthesize, and its effects may vary depending on the species and strain of animal used.

Future Directions

There are numerous future directions for research on ATDA. One area of research is the potential use of ATDA in the treatment of Alzheimer's disease and Parkinson's disease. ATDA has been shown to possess neuroprotective properties and may be useful in preventing or slowing the progression of these diseases. Another area of research is the potential use of ATDA in the treatment of chronic pain. ATDA has been shown to possess analgesic properties and may be useful in the treatment of chronic pain conditions such as fibromyalgia and chronic back pain. Finally, ATDA may also be useful in the development of new anti-inflammatory and anti-convulsant drugs.

Synthesis Methods

ATDA can be synthesized using a multistep reaction process. The first step involves the reaction of 2-amino-5-mercapto-1,3,4-thiadiazole with acetic anhydride to form 5-acetamido-2-amino-1,3,4-thiadiazole. This compound is then reacted with 1-bromohexane to form N-(5-acetamido-1,3,4-thiadiazol-2-yl)hexanamide. Finally, the compound is treated with sodium sulfonate to form N-[5-(1-azepanylsulfonyl)-1,3,4-thiadiazol-2-yl]acetamide.

Scientific Research Applications

ATDA has been extensively studied for its potential applications in scientific research. It has been found to possess anti-inflammatory, analgesic, and anti-convulsant properties. It has also been studied for its potential applications in the treatment of Alzheimer's disease, Parkinson's disease, and epilepsy.